Cas no 228419-03-2 (1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one)
1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one
- 1-Butanone, 1-cyclohexyl-4,4-diethoxy-2-methyl-2-phenyl-
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- Inchi: InChI=1S/C21H32O3/c1-4-23-19(24-5-2)16-21(3,18-14-10-7-11-15-18)20(22)17-12-8-6-9-13-17/h7,10-11,14-15,17,19H,4-6,8-9,12-13,16H2,1-3H3
- InChI Key: QQMCLXJXORJHSA-UHFFFAOYSA-N
- SMILES: CCOC(CC(C)(C1=CC=CC=C1)C(=O)C2CCCCC2)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118614-1g |
1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one |
228419-03-2 | 95% | 1g |
$558.36 | 2023-09-02 | |
| Chemenu | CM201211-1g |
1-cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one |
228419-03-2 | 95% | 1g |
$655 | 2023-03-07 | |
| Chemenu | CM201211-1g |
1-cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one |
228419-03-2 | 95% | 1g |
$655 | 2021-06-15 | |
| Crysdot LLC | CD12093929-1g |
1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one |
228419-03-2 | 95+% | 1g |
$693 | 2024-07-24 |
1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one
Professional Introduction to Compound with CAS No. 228419-03-2 and Product Name: 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one
The compound with the CAS number 228419-03-2 and the product name 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes. The molecular structure of this compound consists of a cyclohexyl group, diethoxy substituents, a methyl group, and a phenyl group, which collectively contribute to its distinct chemical properties and reactivity.
In recent years, the study of complex organic molecules like 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one has seen remarkable progress, particularly in understanding their roles in synthetic chemistry and medicinal applications. The presence of multiple functional groups in this molecule allows for diverse chemical modifications, making it a valuable scaffold for designing novel pharmaceutical agents. Researchers have been exploring its utility in the synthesis of bioactive molecules that could target specific enzymatic pathways or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.
One of the most intriguing aspects of 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one is its potential as an intermediate in the production of more complex drug candidates. The cyclohexyl moiety provides steric hindrance that can influence the binding affinity of the compound to biological targets, while the diethoxy and phenyl groups introduce electronic effects that can modulate reactivity. These features make it an attractive candidate for further derivatization to create molecules with enhanced pharmacological properties.
Recent studies have demonstrated that derivatives of this compound exhibit promising biological activities. For instance, modifications to the diethoxy substituents have shown potential in inhibiting certain kinases associated with tumor growth. Similarly, variations in the methyl and phenyl groups have been investigated for their effects on neurotransmitter receptors, suggesting possible applications in treating conditions like Alzheimer's disease or depression. These findings underscore the importance of 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one as a key intermediate in medicinal chemistry.
The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of a cyclohexanone derivative followed by selective alkylation and etherification. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions are often employed to achieve high yields and purity. These synthetic strategies not only showcase the versatility of organic chemistry but also demonstrate how fine-tuning reaction conditions can lead to the desired molecular architecture.
In terms of industrial applications, 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one has found utility in various sectors beyond pharmaceuticals. Its structural motifs are reminiscent of compounds used in agrochemicals and specialty chemicals, where similar functional groups contribute to biological activity or material properties. The ability to modify its structure allows chemists to tailor its characteristics for specific industrial needs, such as developing new polymers or liquid crystals.
The future prospects for this compound are vast and multifaceted. As research continues to uncover new biological targets and synthetic pathways, 1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenylbutan-1-one is poised to play a pivotal role in drug discovery and material science. Its unique combination of structural features makes it a versatile building block for innovative chemical synthesis. By leveraging cutting-edge techniques in computational chemistry and high-throughput screening, scientists can accelerate the discovery process and identify novel derivatives with enhanced therapeutic potential.
In conclusion,1-Cyclohexyl-4,4-diethoxy-2-methyl-2-phenoxybutanone (CAS No 22841903) stands as a testament to the ingenuity of modern organic chemistry. Its complex structure offers numerous opportunities for exploration across various scientific disciplines. As research progresses,this compound will undoubtedly continue to inspire new developments in pharmaceuticals, agrochemicals,and materials science,driving innovation at both academic and industrial levels.
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